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Compound of Interest

Compound Name: Lanthanum sulfide

CAS No.: 12031-49-1

Cat. No.: B082993

Get Quote

Executive Summary
Lanthanum Sulfide (

) in its cubic gamma (

) polymorph represents a critical advancement in infrared (IR) window technology. Unlike Zinc
Sulfide (ZnS), which suffers from poor mechanical hardness and erosion resistance, or oxide
ceramics (Sapphire, Spinel), which cut off transmission beyond 5–6

m,

offers a unique "middle ground": it combines broadband transmission (0.5 to 14

m) with superior mechanical durability (Hardness

6 GPa) compared to standard chalcogenides.

This guide details the specific protocols required to synthesize phase-pure
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and densify it into transparent ceramic bodies. The primary technical challenge addressed here
is the stabilization of the metastable cubic phase and the mitigation of sulfur volatilization
during high-temperature sintering.

Material Properties & Comparative Analysis
The value of

lies in its Th

P

cubic crystal structure, which provides isotropic optical properties (zero birefringence) essential
for high-resolution imaging systems.

Table 1: Comparative Properties of IR Window Materials
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Property (Target)
ZnS (Multi-
Spectral)

Y

O

(Yttria)

Significance

Crystal Structure
Cubic (

)

Cubic

(Sphalerite)
Cubic (Bixbyite)

Isotropic

transmission

required for

imaging.

Transmission

Range

0.5 – 14

m

0.4 – 12

m

0.3 – 8

m

covers the full

LWIR (8-12

m) band where

oxides fail.

Vickers

Hardness
~6.0 GPa ~2.5 GPa ~7.0 GPa

Harder than ZnS

(rain erosion

resistant) but

softer than

oxides.

CTE (

)
~10.5 7.5 8.0

Moderate

thermal

expansion;

requires careful

mounting design.

Melting Point ~1795°C
1830°C

(Sublimes)
2425°C

High refractivity

allows for high-

speed aero

heating

tolerance.
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Technical Insight: The

phase is often cited in literature but is frequently an impurity-stabilized oxysulfide (

). Strict oxygen control is required to avoid this phase, as it introduces absorption

bands and anisotropy.

Protocol A: Synthesis of Phase-Pure Powder
Direct reaction of elements is dangerous and difficult to control. The preferred industrial route is

the Sulfidization of Lanthanum Oxide using Carbon Disulfide (

) or Hydrogen Sulfide (

).

Mechanism
Step-by-Step Workflow

Precursor Preparation:

Start with high-purity

(99.99%).

Critical Step: Calcining

at 900°C for 2 hours is mandatory to remove absorbed moisture/hydroxides (

), which cause incomplete sulfidization.

Sulfidization Reaction:

Load oxide powder into a graphite boat within a quartz tube furnace.

Purge with Argon (Ar) for 30 mins.
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Introduce

vapor (carried by Ar) or

gas.

Ramp: 5°C/min to 1050°C.

Dwell: 4–6 hours.

Phase Control (The

Challenge):

The product at 1050°C is typically

or mixed

phase.

To obtain

-phase powder, one must either:

A) Process at higher temps (>1300°C) and quench (risks stoichiometry loss).

B) Use the sintering step (Protocol B) to drive the phase transformation under pressure.

We recommend Path B.

Protocol B: Sulfur-Compensated Densification (Hot
Pressing)
Sintering

is difficult because sulfur has high vapor pressure at sintering temperatures. Loss of sulfur
leads to non-stoichiometric

(black/opaque).
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Methodology: Vacuum Hot Pressing (VHP) or Spark Plasma Sintering (SPS) with

encapsulation.

Experimental Setup
Equipment: Vacuum Hot Press (e.g., Thermal Technology or equivalent).

Die: High-density Graphite (POCO grade).

Liners: Graphite foil + Boron Nitride (BN) spray to prevent reaction with the die.

The Protocol
Powder Handling (Inert Environment):

hydrolyzes in moist air (

).

Requirement: All powder weighing and die loading must occur in a glovebox (

ppm

,

).

Die Loading:

Load the

powder.

Stoichiometry Trick: Add 1-2 wt% excess Sulfur powder mixed into the batch, OR place a

"sacrificial" sulfide bed (like ZnS powder) at the die periphery to create high

vapor pressure.

Sintering Cycle:

Vacuum: Pull
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Torr.

Ramp 1: Heat to 800°C at 10°C/min. Apply minimal pressure (5 MPa) to degas.

Ramp 2: Heat to 1350°C – 1450°C. (This temperature triggers the

transition).

Pressure: Apply 30–50 MPa once temperature exceeds 1200°C.

Soak: Hold for 1–2 hours.

Cooling: Controlled cooling (5°C/min) to prevent thermal shock.

Post-Process Annealing (Critical for Transparency):

The as-pressed sample will likely be dark/opaque due to slight sulfur deficiency.

Anneal: Place sample in a furnace with flowing

(or sealed ampoule with S) at 1000°C for 4–8 hours.

Result: Sample transitions from dark to yellow/clear.

Visualization of Workflows
Diagram 1: Phase Transformation & Synthesis Logic
This diagram illustrates the critical pathway from oxide precursor to the desired cubic gamma

phase.

La2O3 Precursor
(Monoclinic)

Calcination
900°C (Remove H2O)

Dry Sulfidization
(CS2/H2S flow, 1050°C)

+ CS2/Ar α-La2S3 Powder
(Orthorhombic)

Product Hot Pressing
(>1300°C, 50 MPa)

Phase Transition γ-La2S3 Ceramic
(Cubic - IR Transparent)

Densification

Click to download full resolution via product page

Caption: Synthesis pathway converting Lanthanum Oxide to Cubic Lanthanum Sulfide via

sulfidization and pressure-assisted phase transition.
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Diagram 2: Sintering & Validation Logic Gate
This diagram details the decision-making process during the densification protocol to ensure

stoichiometry.

Powder Loading
(Glovebox)

Hot Press Cycle
1400°C / 50 MPa

Visual Inspection

Result: Black/Opaque
(Sulfur Deficient)

Common

Result: Yellow/Clear
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Ideal

Sulfur Anneal
(H2S Atmosphere, 1000°C)

Restore S

FTIR / XRD Check

Click to download full resolution via product page

Caption: Logic flow for sintering
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. Most as-pressed samples require a sulfur-annealing step to restore optical transparency.

Characterization & Validation Standards
To validate the quality of the produced ceramic, the following metrics must be met:

X-Ray Diffraction (XRD):

Target: Pure cubic phase (Space group

).

Fail Criteria: Presence of orthorhombic peaks (

-phase) indicates insufficient sintering temperature. Presence of

peaks indicates oxygen contamination.

FTIR Spectroscopy:

Target:

in-line transmission from 8–12

m (uncoated).

Impurity Check: Look for absorption peak at 1100 cm

(S-O bond) or 3400 cm

(O-H bond).

Microscopy (SEM):

Fracture surface should show transgranular fracture (indicating high grain boundary

strength) and minimal porosity (

).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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